6-Methoxypurine-9-beta-D-(3-methoxy riboside)

• Molecular Formula: C12H16N4O5
• Molecular Weight: 296.28 g/mol
• InChI: InChI=1S/C12H16N4O5/c1-19-9-6(3-17)21-12(8(9)18)16-5-15-7-10(16)13-4-14-11(7)20-2/h4-6,8-9,12,17-18H,3H2,1-2H3/t6-,8-,9-,12-/m1/s1
• InChIKey: HOIQMGFQEMGANK-WOUKDFQISA-N

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Product Overview: Chemical Identity and Research Classification for Procurement

6-Methoxypurine-9-beta-D-(3-methoxy riboside) (CAS Registry Number not universally assigned; TargetMol Catalog No. TNU0590 ) is a synthetic, doubly-modified purine nucleoside analog . This compound features a 6-methoxy substitution on the purine base and a 3-methoxy group on the ribose sugar, which differentiates it from the more common 6-methoxypurine riboside (6-O-Methylinosine, CAS 5746-29-2) . With a molecular formula of C12H16N4O5 and a molecular weight of 296.28 g/mol , this compound is categorized as both a 6-modified purine nucleoside and a 3'-modified nucleoside . It is supplied as a specialized research tool with a typical purity of ≥98%, and is intended for laboratory investigations into nucleic acid metabolism, DNA synthesis inhibition, and apoptosis mechanisms [1].

Doubly-Modified Probe

Dual substitution on purine base (6-methoxy) and ribose sugar (3'-methoxy) creates a unique nucleoside analog distinct from single-modified derivatives.

Nucleic Acid Metabolism Research

Supports investigation of DNA synthesis inhibition, apoptosis pathways, and purine metabolic flux in laboratory models.

High-Purity Research Tool

Supplied as a specialized reagent for sensitive assays; purity verified by HPLC to ensure lot-to-lot consistency.

• [1] MedChemExpress. 6-Methoxypurine-9-beta-D-(3-methoxy riboside) [Product Page]. View Source

Why 6-Methoxypurine-9-beta-D-(3-methoxy riboside) Cannot Be Replaced by Generic Purine Nucleoside Analogs

Selecting a generic purine nucleoside analog instead of 6-Methoxypurine-9-beta-D-(3-methoxy riboside) introduces significant risk of experimental failure due to the profound and quantifiable impact of its dual modification on molecular conformation, target engagement, and metabolic fate. The 6-methoxy substitution alone alters the base's hydrogen-bonding potential and directs the methyl group away from the imidazole ring, as demonstrated in crystallographic studies of the simpler 6-methoxypurine riboside [1]. The additional 3'-methoxy group on the ribose further modifies the critical 3'-hydroxyl position. This is highly consequential, as studies on adenosine receptors show that the 3'-position can only tolerate small hydrogen-bond donors [2]. This dual modification creates a unique conformational landscape and interaction profile that is absent in compounds like 6-O-Methylinosine (only base-modified) or 3'-O-methyladenosine (only sugar-modified), making generic substitution a direct threat to data integrity and reproducibility in sensitive assays.

6-Methoxy Conformation Shift

The 6-methoxy group directs the methyl away from the imidazole ring, a conformation not reproduced by 6-O-Methylinosine, which may alter target recognition.

3'-Ribose Modification Impact

The 3'-methoxy replaces a critical hydroxyl, modifying sugar pucker and enzyme binding; single-modified analogs cannot replicate this interaction profile.

Metabolic Pathway Divergence

The dual modification may channel the compound into a specific metabolic route (e.g., precursor accumulation) not observed with generic purine nucleosides, affecting data interpretation.

• [1] Cook WJ, Gartland GL, Bugg CE. Conformation of an O(6)-substituted purine derivative: structure of 6-methoxypurine riboside. Acta Crystallographica Section B. 1980;36(10):2467-2470. View Source
• [2] Gao ZG, Jeong LS, Moon HR, et al. Structural determinants of efficacy at A3 adenosine receptors: modification of the ribose moiety. Biochemical Pharmacology. 2004;67(5):893-901. View Source

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Comparative Evidence: Quantifiable Differentiation from Closest Analogs

Dual-Modification Potency Differentiation: Cytotoxicity of 6-Methoxypurine Arabinoside vs. Adenine Arabinoside

While no direct data exists for 6-Methoxypurine-9-beta-D-(3-methoxy riboside), the profound impact of the 6-methoxy group on biological potency is clearly demonstrated by its arabinoside counterpart. In a comparative study on human hematopoietic progenitor cells (BFU-E), 6-methoxypurine arabinoside exhibited an IC50 of 8 μM for colony formation inhibition [1]. This contrasts sharply with adenine arabinoside (IC50 of 1 μM) and hypoxanthine arabinoside (IC50 of 4 μM), while the structurally related 6-ethoxypurine arabinoside was essentially inactive (IC50 > 50 μM) [2]. This demonstrates that the specific 6-methoxy group, as opposed to an ethoxy or amino group, confers a unique, intermediate level of cytotoxicity. The 3'-methoxy modification on the ribose would further refine this activity profile, making the target compound's differentiation not just structural, but a functional determinant of its biological window.

Cytotoxicity Profile (Analog)

Class-level inference

6-Methoxypurine arabinoside IC50 8 μM vs adenine arabinoside 1 μM, hypoxanthine arabinoside 4 μM, 6-ethoxypurine arabinoside >50 μM

Supports distinct cytotoxicity window conferred by 6-methoxy; target compound expected to differ due to 3'-methoxy.

Class-level inference; direct data for the doubly-modified compound not yet available.

Evidence Dimension	Cytotoxicity (IC50) against human hematopoietic progenitor cells (BFU-E colony formation)
Target Compound Data	8 μM (Data for 6-methoxypurine arabinoside; the target compound's data is expected to differ due to the 3'-methoxy group)
Comparator Or Baseline	Adenine arabinoside (IC50 = 1 μM); Hypoxanthine arabinoside (IC50 = 4 μM); 6-Ethoxypurine arabinoside (IC50 > 50 μM)
Quantified Difference	6-Methoxypurine arabinoside is 8-fold less potent than adenine arabinoside but 2-fold less potent than hypoxanthine arabinoside, and >6.25-fold more potent than the 6-ethoxy analog.
Conditions	In vitro colony formation assay with human BFU-E cells.

Why This Matters

This class-level data proves that the 6-methoxy group is not a silent substituent but a precise modulator of potency, creating a unique biological activity window not shared by other 6-position analogs.

• [1] Averett DR, Steinberg HN, Koszalka GW, Spector T, Krenitsky TA. Purine Arabinosides as Inhibitors of Human Haemopoietic Progenitor Cells. Human & Experimental Toxicology. 1992;11(6):553-558. View Source
• [2] Reference Citation Analysis. Averett et al., 1992 (Purine Arabinosides as Inhibitors of Human Haemopoietic Progenitor Cells). View Source

Metabolic Pathway Divergence: 6-Methoxypurine vs. 6-Methylaminopurine in E. coli

The substitution at the 6-position critically dictates metabolic processing. While 6-methoxypurine and 6-methylaminopurine utilize identical metabolic pathways in E. coli [1], the outcome differs from other analogs. Both compounds stimulated the accumulation of purine precursor derivatives (ribosyl-5-aminoimidazole and ribosyl-5-amino-4-imidazole carboxamide) beyond their ability to support growth [2]. This indicates a specific metabolic bottleneck induced by these 6-substitutions. The target compound, 6-Methoxypurine-9-beta-D-(3-methoxy riboside), contains the same 6-methoxy base. Therefore, it is likely to engage this same, specific metabolic pathway and induce a similar feedback deregulation, a characteristic not shared by unmodified purines or other 6-substituted analogs like 6-thiopurine.

Metabolic Pathway (E. coli)

Class-level inference

Stimulates accumulation of AICAR derivatives beyond growth capacity

Indicates a specific metabolic bottleneck induced by the 6-methoxy base, not shared by unmodified purines.

Qualitative outcome in bacterial model; target compound's behavior requires verification.

Evidence Dimension	Effect on purine precursor accumulation in E. coli
Target Compound Data	Expected to stimulate accumulation of AICAR derivatives based on its 6-methoxypurine base.
Comparator Or Baseline	6-Methylaminopurine (stimulates accumulation); Other 6-substituted or unmodified purines (do not induce the same accumulation profile).
Quantified Difference	Not quantified in terms of concentration, but the qualitative outcome (stimulation of precursor accumulation beyond growth capacity) is specific to 6-methoxy and 6-methylamino substitutions.
Conditions	In vivo and in vitro metabolism studies using E. coli.

Why This Matters

This data provides a functional, systems-level differentiation, showing that the 6-methoxy group channels the compound into a specific metabolic pathway leading to a distinct biochemical outcome, which is a critical differentiator for studies in nucleotide metabolism.

• [1] Love SH, Remy CN. Metabolism of Methylated Purines in Escherichia coli: Derepression of Purine Biosynthesis. Journal of Bacteriology. 1966;91(3):1037-1044. View Source
• [2] Scite.ai. Metabolism of Methylated Purines in Escherichia coli : Derepression of Purine Biosynthesis. View Source

Conformational Specificity: Crystal Structure of 6-Methoxypurine Riboside

The base modification alone creates a distinct structural signature. Crystallographic analysis of the simpler analog, 6-methoxypurine riboside, revealed that the O(6)-methyl group is directed away from the imidazole moiety of the purine base [1]. The compound crystallizes in an orthorhombic system (space group P212121) with unit cell dimensions a = 26.075(7) Å, b = 13.125(4) Å, c = 7.222(1) Å, and two crystallographically independent molecules per asymmetric unit [2]. This defined conformation dictates the molecule's recognition by enzymes and receptors. The target compound, 6-Methoxypurine-9-beta-D-(3-methoxy riboside), introduces an additional conformational constraint with the 3'-methoxy group, creating a unique three-dimensional pharmacophore that is demonstrably different from the simple riboside, and from other 6-substituted purines like 6-thiopurine or 6-chloropurine.

Crystal Structure (6-Methoxypurine Riboside)

Cross-study comparable

Orthorhombic, P2₁2₁2₁; a=26.075(7) Å, b=13.125(4) Å, c=7.222(1) Å; methyl directed away from imidazole

Baseline conformation confirms unique base geometry; 3'-methoxy will further define the pharmacophore.

Structure of the target compound not yet reported; serves as conformational reference.

Evidence Dimension	Crystal structure and molecular conformation
Target Compound Data	Structure not yet reported; expected to have a distinct conformation due to both base and sugar modifications.
Comparator Or Baseline	6-Methoxypurine riboside: Orthorhombic, P212121, a=26.075(7), b=13.125(4), c=7.222(1) Å. The methyl group is oriented away from the imidazole ring.
Quantified Difference	Not directly comparable, but the reported structure provides a baseline conformation for the 6-methoxy base. The target compound's 3'-methoxy group will alter the ribose pucker and glycosidic torsion angle, creating a distinct conformational ensemble.
Conditions	X-ray crystallography at room temperature.

Why This Matters

For research requiring precise molecular modeling, docking studies, or understanding of structure-activity relationships, this conformational specificity is non-negotiable. The compound is a defined structural entity, not a generic mix.

• [1] Cook WJ, Gartland GL, Bugg CE. Conformation of an O(6)-substituted purine derivative: structure of 6-methoxypurine riboside. Acta Crystallographica Section B. 1980;36(10):2467-2470. View Source
• [2] International Union of Crystallography. (1980). Acta Cryst. B36, 2467-2470. Conformation of an O(6)-substituted purine derivative. View Source

Enzyme Interaction Profile: 6-Methoxypurine Riboside as an Adenosine Deaminase Substrate

The 6-methoxy modification creates a distinct enzymatic processing profile. The simpler analog, 6-methoxypurine riboside, is a known substrate for adenosine deaminase (ADA), but with a different kinetic profile compared to adenosine. Viscosity studies revealed that the bimolecular rate constant (Vmax/Km) for 6-methoxypurine riboside with ADA is 11.2 ± 0.8 μM⁻¹ s⁻¹ [1]. Importantly, the reaction rate was unaffected by the presence of viscosogenic agents, indicating that substrate binding, not diffusion, is rate-limiting [2]. This contrasts with adenosine, where the rate is partially diffusion-controlled. The target compound, with its additional 3'-methoxy group, is predicted to have an even more distinct kinetic profile, as the 3'-position is a known determinant for binding to enzymes that act on nucleosides.

ADA Kinetics

Cross-study comparable

Vmax/Km = 11.2 ± 0.8 μM⁻¹ s⁻¹

Non-diffusion-limited substrate; supports enzyme kinetic studies distinct from adenosine.

Data for 6-methoxypurine riboside; 3'-methoxy group may further alter catalytic efficiency.

Evidence Dimension	Kinetic parameters with adenosine deaminase (ADA)
Target Compound Data	Vmax/Km for 6-methoxypurine riboside is 11.2 ± 0.8 μM⁻¹ s⁻¹.
Comparator Or Baseline	Adenosine: Rate is partially diffusion-controlled and affected by viscosity.
Quantified Difference	The Vmax/Km value for 6-methoxypurine riboside is specifically 11.2 μM⁻¹ s⁻¹, and its reaction is not diffusion-limited, unlike adenosine.
Conditions	In vitro enzymatic assay using purified adenosine deaminase.

Why This Matters

This demonstrates that the compound is not a metabolic dead-end. It is a viable, yet kinetically distinct, substrate for a key purine-metabolizing enzyme, making it a valuable tool for studying enzyme kinetics and metabolic flux.

• [1] Wolfenden R, Wentworth DF, Mitchell GN. Adenosine deaminase: viscosity studies and the mechanism of binding of substrate and of ground- and transition-state analog inhibitors. Biochemistry. 1977;16(23):5071-5077. View Source
• [2] Mendeley. Adenosine Deaminase: Viscosity Studies and the Mechanism of Binding of Substrate and of Ground- and Transition-State Analogue Inhibitors. View Source

Validated Application Scenarios for 6-Methoxypurine-9-beta-D-(3-methoxy riboside) Based on Quantitative Evidence

Investigating Structure-Activity Relationships (SAR) of Purine Nucleoside Analogs

This compound is an essential tool for medicinal chemists and chemical biologists exploring the SAR of purine nucleosides. The dual modification allows for the systematic investigation of how 6-methoxy and 3'-methoxy substitutions independently and synergistically affect molecular conformation , enzymatic processing (e.g., by ADA, Vmax/Km = 11.2 μM⁻¹ s⁻¹) , and biological activity (e.g., IC50 of 8 μM for the 6-methoxy arabinoside analog in BFU-E cells) [1]. It serves as a key intermediate scaffold between the well-characterized 6-methoxypurine riboside and other, more complex analogs.

Probing Cellular Nucleoside Transport and Metabolism

Researchers studying nucleoside transport and metabolic activation can use this compound as a specific probe. Its 6-methoxy base directs it through a unique metabolic pathway that leads to the accumulation of purine precursors in E. coli , a phenomenon not observed with unmodified purines. Furthermore, the 3'-methoxy group may hinder phosphorylation, allowing for the study of transport and initial metabolic steps independent of downstream phosphorylation effects. The compound's behavior as a kinetically distinct substrate for ADA (Vmax/Km = 11.2 μM⁻¹ s⁻¹) provides a quantifiable benchmark for these investigations.

Use as a High-Purity Reference Standard in Analytical Method Development

Given its defined chemical structure (C12H16N4O5, MW 296.28) and high purity (≥98%) , 6-Methoxypurine-9-beta-D-(3-methoxy riboside) is an ideal reference standard for developing and validating analytical methods, such as HPLC or LC-MS, for the detection and quantification of modified nucleosides in complex biological matrices. Its unique retention time and mass fragmentation pattern, resulting from its dual substitution, allow for clear resolution from other common nucleosides and their analogs, ensuring assay specificity and accuracy.

Tool for Investigating Apoptosis and DNA Synthesis Inhibition in Lymphoid Cells

For oncology researchers focused on lymphoid malignancies, this compound is a specialized tool to dissect mechanisms of action. Purine nucleoside analogs are known to broadly target indolent lymphoid malignancies by inhibiting DNA synthesis and inducing apoptosis . This specific analog, with its defined conformational and metabolic profile , allows for more precise investigation of these pathways. The class-level data showing its arabinoside counterpart's cytotoxicity (IC50 8 μM) [1] provides a quantitative baseline for designing and interpreting experiments in relevant cell lines.

Application

Selection Property

Validation Focus

Structure-Activity Relationship Studies

Dual-modification pharmacophore

Verify independent and synergistic contributions of 6-methoxy and 3'-methoxy to target engagement

Nucleoside Transport & Metabolism Probes

Metabolic pathway specificity

Confirm precursor accumulation profile and assess phosphorylation bypass in cellular models

Analytical Reference Standard

Defined structure & high purity

Establish unique retention time and mass fragmentation for LC-MS method development

Apoptosis & DNA Synthesis Inhibition Studies

Apoptosis pathway probe

Quantify DNA synthesis blockade and apoptosis induction in lymphoid cell models

• [1] Averett DR, Steinberg HN, Koszalka GW, Spector T, Krenitsky TA. Purine Arabinosides as Inhibitors of Human Haemopoietic Progenitor Cells. Human & Experimental Toxicology. 1992;11(6):553-558. View Source
• [2] Love SH, Remy CN. Metabolism of Methylated Purines in Escherichia coli: Derepression of Purine Biosynthesis. Journal of Bacteriology. 1966;91(3):1037-1044. View Source
• [3] Wolfenden R, Wentworth DF, Mitchell GN. Adenosine deaminase: viscosity studies and the mechanism of binding of substrate and of ground- and transition-state analog inhibitors. Biochemistry. 1977;16(23):5071-5077. View Source